Cas no 2138415-87-7 (2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2138415-87-7
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 5760432
• PubChem ID: 165459140
• Update Time: 2025-05-26

2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-nitrobenzene-1-sulfonyl fluoride
• 2138415-87-7
• EN300-727336
• 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8FNO4S/c1-5-3-7(10(11)12)4-6(2)8(5)15(9,13)14/h3-4H,1-2H3
• InChI Key： ULDGIEVLLAOLJV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=CC=1C)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų

Additional information on 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride

2,6-Dimethyl-4-nitrobenzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2138415-87-7, commonly referred to as 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a sulfonyl fluoride group attached to a benzene ring substituted with methyl and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride as a key intermediate in the development of novel sulfonamide drugs. Researchers have demonstrated that the sulfonyl fluoride group can undergo nucleophilic substitution reactions with amines to form stable sulfonamides, which are widely used in drug design due to their bioavailability and stability. The methyl and nitro substituents on the benzene ring further enhance the compound's reactivity and selectivity in such reactions, making it an ideal candidate for medicinal chemistry applications.

In addition to its role in drug discovery, 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride has also been explored for its potential in materials science. The compound's ability to form strong covalent bonds through its sulfonyl fluoride group has led to its use in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this property to develop materials with enhanced thermal stability and mechanical strength, opening new avenues for industrial applications.

The synthesis of 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of 2,6-dimethyl-4-nitrobenzene using sulfur trioxide or other sulfonating agents, followed by fluorination to introduce the sulfonyl fluoride group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability as a building block in various chemical reactions.

From an environmental perspective, 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride exhibits moderate toxicity profiles, which necessitate careful handling during synthesis and application. However, its controlled use in well-established industrial processes minimizes potential risks. Ongoing research is focused on developing greener synthesis methods and exploring alternative applications that align with sustainable chemistry principles.

In conclusion, 2,6-Dimethyl-4-nitrobenzene-1-sulfonyl fluoride stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques position it as a key player in advancing both pharmaceutical and materials science research. As new insights emerge from ongoing studies, this compound is poised to contribute even more significantly to the development of innovative solutions in various industries.